Cas no 1214355-49-3 (Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate)
1214355-49-3 structure
Product Name:Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate
CAS No:1214355-49-3
MF:C13H9F3N2O2
MW:282.217973470688
CID:4686265
Update Time:2023-08-15
Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate Chemical and Physical Properties
Names and Identifiers
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- methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate
- Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate
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- Inchi: 1S/C13H9F3N2O2/c1-20-12(19)11-10(13(14,15)16)5-9(7-18-11)8-3-2-4-17-6-8/h2-7H,1H3
- InChI Key: SFERAQDWTQEWKU-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)OC)=NC=C(C2C=NC=CC=2)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 349
- Topological Polar Surface Area: 52.1
Methyl 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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